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Compound of Interest

Compound Name: 4-Morpholinebutanenitrile

Cat. No.: B183466 Get Quote

Comparative Analysis of 4-
Morpholinebutanenitrile Reference Standard
This guide provides a comprehensive overview of the characterization data for the 4-
Morpholinebutanenitrile reference standard. It is intended for researchers, scientists, and

drug development professionals who require a reliable and well-characterized standard for their

analytical needs. This document presents key physical and chemical properties, spectral data,

and analytical methodologies for purity assessment, comparing it with alternative analytical

techniques.

Physicochemical Properties
The fundamental properties of the 4-Morpholinebutanenitrile reference standard are

summarized below. These values are critical for its use in quantitative analysis and method

development.
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Property Value Source

Molecular Formula C8H14N2O PubChem

Molecular Weight 154.21 g/mol PubChem[1]

Exact Mass 154.110613074 Da PubChem[1]

XLogP3 -0.1 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 4 PubChem

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation and identification of the

reference standard. The following data has been reported for 4-Morpholinebutanenitrile.

Technique Data Summary Source

¹H NMR Spectra available PubChem[1]

¹³C NMR Spectra available PubChem[1]

Infrared (IR)
Vapor Phase IR Spectra

available
PubChem[1]

Analytical Methodologies for Purity Assessment
The purity of a reference standard is its most critical attribute. High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are two

common and powerful techniques for assessing the purity of pharmaceutical reference

standards. While specific validated methods for 4-Morpholinebutanenitrile are not publicly

available, methodologies for structurally similar morpholine derivatives can be adapted.[2]
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The following table compares the typical performance characteristics of HPLC and GC-MS for

the analysis of morpholine-containing compounds.[2] The choice of method will depend on the

specific requirements of the analysis, including sensitivity, selectivity, and sample throughput.

Parameter
High-Performance Liquid
Chromatography (HPLC)

Gas Chromatography-
Mass Spectrometry (GC-
MS)

Linearity (R²) >0.999 >0.999

Limit of Detection (LOD) ~0.1000 µg/mL ~7.3 µg/L

Limit of Quantitation (LOQ) ~0.3001 µg/mL ~24.4 µg/L

Accuracy (Recovery %) 97.9% to 100.4% 94.3% to 109.0%

Precision (RSD %) 0.79%
Intraday: 2.0%–4.4%, Interday:

3.3%–7.0%

Sample Throughput High Moderate

Derivatization
Often required for UV

detection
May be required for volatility

Experimental Protocols
Detailed experimental protocols are crucial for reproducing analytical results. The following are

example protocols for HPLC and GC-MS that can serve as a starting point for the analysis of 4-
Morpholinebutanenitrile.

High-Performance Liquid Chromatography (HPLC) with
UV Detection
This method is suitable for the routine purity assessment of 4-Morpholinebutanenitrile.
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Sample Preparation HPLC Analysis Data Processing

Weigh Reference Standard Dissolve in Diluent
(e.g., Acetonitrile/Water) Perform Serial Dilutions Inject Sample onto HPLC System Isocratic/Gradient Elution UV Detection Integrate Chromatographic Peaks Calculate Purity (% Area)

Sample Preparation GC-MS Analysis Data Processing

Dissolve Reference Standard
in a Volatile Solvent (Optional) Derivatization Inject into GC Temperature Programmed Separation Mass Spectrometry Detection Identify Peaks by Mass Spectra Quantify Impurities

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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